N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
Brand Name: Vulcanchem
CAS No.: 1040681-80-8
VCID: VC2623451
InChI: InChI=1S/C21H23NO2/c1-2-23-14-15-24-19-12-10-17(11-13-19)16-22-21-9-5-7-18-6-3-4-8-20(18)21/h3-13,22H,2,14-16H2,1H3
SMILES: CCOCCOC1=CC=C(C=C1)CNC2=CC=CC3=CC=CC=C32
Molecular Formula: C21H23NO2
Molecular Weight: 321.4 g/mol

N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine

CAS No.: 1040681-80-8

Cat. No.: VC2623451

Molecular Formula: C21H23NO2

Molecular Weight: 321.4 g/mol

* For research use only. Not for human or veterinary use.

N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine - 1040681-80-8

Specification

CAS No. 1040681-80-8
Molecular Formula C21H23NO2
Molecular Weight 321.4 g/mol
IUPAC Name N-[[4-(2-ethoxyethoxy)phenyl]methyl]naphthalen-1-amine
Standard InChI InChI=1S/C21H23NO2/c1-2-23-14-15-24-19-12-10-17(11-13-19)16-22-21-9-5-7-18-6-3-4-8-20(18)21/h3-13,22H,2,14-16H2,1H3
Standard InChI Key MBVOEONWWIZGSQ-UHFFFAOYSA-N
SMILES CCOCCOC1=CC=C(C=C1)CNC2=CC=CC3=CC=CC=C32
Canonical SMILES CCOCCOC1=CC=C(C=C1)CNC2=CC=CC3=CC=CC=C32

Introduction

Chemical Properties and Structure

Molecular Identity and Basic Properties

N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine is identified by the CAS registry number 1040681-80-8, distinguishing it from similar compounds in chemical databases and regulatory documents . The compound belongs to the broader chemical family of substituted naphthaleneamines, which are characterized by the presence of an amino group attached to a naphthalene ring system.

The basic chemical identifiers and properties of the compound are summarized in the following table:

PropertyValue
Chemical NameN-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
CAS Registry Number1040681-80-8
Molecular FormulaC₂₁H₂₃NO₂
Molecular Weight321.41 g/mol
MDL NumberMFCD10687404

The molecular structure features several key components: a naphthalene ring system (C₁₀H₇), a benzyl group (C₇H₇) with a para-substituted ethoxyethoxy chain (C₄H₉O₂), all connected through an amino nitrogen.

Structural Isomers and Related Compounds

It is noteworthy that N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine has a structural isomer, N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine, which differs only in the position of the ethoxyethoxy substituent on the benzyl group (position 2 instead of position 4) . This ortho-substituted isomer is identified by CAS number 1040682-63-0 and has nearly identical molecular weight at 321.4 g/mol .

The following table compares the two isomeric compounds:

PropertyN-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamineN-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
CAS Number1040681-80-81040682-63-0
Substitution PositionPara (4-position)Ortho (2-position)
Molecular FormulaC₂₁H₂₃NO₂C₂₁H₂₃NO₂
Molecular Weight321.41 g/mol321.4 g/mol
Creation Date in DatabasesNot specified2009-05-28

While both compounds share similar physical properties due to their identical molecular formulas, the difference in substitution position likely affects their three-dimensional structure, reactivity, and potential applications.

Applications and Research Context

Based on structural similarities to compounds described in the search results, N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine may have applications in several domains:

Materials Science and Industrial Applications

The compound's structure suggests potential applications in:

  • Photosensitive resin compositions, similar to compounds mentioned in US20200209745A1

  • Specialty coatings and polymers

  • Chemical intermediates for the synthesis of more complex materials

ManufacturerProduct NumberProduct DescriptionPackagingPrice (USD)Update Date
Matrix Scientific031273N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine500mg$1992021-12-16
American Custom Chemicals CorporationCHM0161161N-[4-(2-ETHOXYETHOXY)BENZYL]-1-NAPHTHALENAMINE 95.00%500MG$795.802021-12-16

The significant price difference between suppliers suggests variability in either purity, synthesis method, or market positioning. The compound appears to be primarily available in research quantities, indicating its current use is likely limited to laboratory research rather than large-scale industrial applications.

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